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Technical Support Center: MOG 35-55 EAE
Models

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers utilizing the MOG 35-55 Experimental Autoimmune Encephalomyelitis
(EAE) model, with a specific focus on controlling for gender-related differences.

Frequently Asked Questions (FAQSs)

Q1: Are there significant gender differences in disease susceptibility and severity in the MOG
35-55 EAE model?

Al: Yes, significant gender differences in EAE susceptibility and severity are often observed,
but they can be dependent on the mouse strain.[1][2] In some strains, such as the SJL mouse,
females generally exhibit a higher incidence and more severe disease course compared to
males when EAE is induced with various antigens.[2][3] However, in the commonly used
C57BL/6 mouse strain immunized with MOG 35-55, the results can be more variable. Some
studies report no significant difference in the clinical course of MOG-induced EAE between
male and female C57BL/6 mice, while others have noted differences in immune responses and
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neuropathology despite similar clinical scores. For instance, even with identical EAE disease
severity, female C57BL/6 mice may show greater cellular infiltration and demyelination in the
central nervous system (CNS) compared to males.[4]

Q2: What are the underlying immunological differences between male and female mice in the
MOG 35-55 EAE model?

A2: The immunological responses to MOG 35-55 immunization differ between sexes. Studies
have shown that male C57BL/6 mice can mount stronger pro-inflammatory responses, which
appear to be counterbalanced by an increase in anti-inflammatory regulatory T cells, B cells,
and monocyte/macrophage subsets.[4] In contrast, female mice may exhibit a stronger Th17
response, which is associated with earlier disease onset.[5] These differences in the balance
between pro-inflammatory and regulatory immune cells can influence the degree of CNS
infiltration and demyelination.[4]

Q3: How do sex hormones, such as estrogen and testosterone, influence the EAE disease
course?

A3: Sex hormones play a crucial role in modulating the immune response and influencing EAE
outcomes. Estrogens, for example, have been shown to have anti-inflammatory and
neuroprotective effects, and their administration can reduce the clinical severity of EAE in
several mouse strains.[6][7][8] Testosterone has also demonstrated neuroprotective and
immunomodulatory effects, potentially by promoting a shift from a pro-inflammatory Thl to a
more anti-inflammatory Th2 response.[6][9] The protective effects of these hormones are being
investigated as potential therapeutic avenues for multiple sclerosis (MS).[6][7][10]

Q4: Should I include both male and female mice in my EAE studies?

A4: Yes, it is highly recommended to include both sexes in your experimental design. Given the
known gender differences in both MS in humans and EAE in animal models, studying both
males and females is crucial for the translatability of your findings.[4] The National Institutes of
Health (NIH) guidelines also emphasize the need to study both sexes in various disease
models.[4] Including both sexes will allow you to identify potential sex-specific effects of your
therapeutic intervention.
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Issue 1: High variability in EAE disease scores between animals of the same sex.
e Possible Cause: Inconsistent immunization procedure.
e Troubleshooting Steps:

o Ensure a stable emulsion of MOG 35-55 and Complete Freund's Adjuvant (CFA). The
emulsion should not separate.

o Administer a consistent volume and concentration of the emulsion and pertussis toxin
(PTX) to each mouse.

o Ensure subcutaneous injections are placed consistently in the flanks.
e Possible Cause: Animal stress.
e Troubleshooting Steps:

o Handle mice gently and consistently.

o Avoid unnecessary noise and disturbances in the animal facility.

o Allow mice to acclimatize to the facility for at least one week before starting the
experiment.

Issue 2: Unexpectedly low EAE incidence in one sex compared to the other.
e Possible Cause: Strain-specific gender differences.
e Troubleshooting Steps:

o Review the literature for expected gender differences in EAE for your specific mouse
strain. For example, female SJL mice are generally more susceptible than males.[2]

o If using C57BL/6 mice, be aware that while some studies report no difference, others have
observed variations. Ensure your experimental groups are sufficiently powered to detect
potential differences.
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o Possible Cause: Age of the animals.
e Troubleshooting Steps:

o Use mice within a consistent and reported age range (typically 8-12 weeks old) as
susceptibility to EAE can be age-dependent.[4]

Issue 3: Discrepancy between clinical scores and histological findings between sexes.
» Possible Cause: Fundamental biological differences in the pathological response.
e Troubleshooting Steps:

o Recognize that this can be an expected outcome. For instance, female C57BL/6 mice may
exhibit more significant CNS demyelination and cellular infiltration than males, even with
similar clinical scores.[4]

o In addition to clinical scoring, perform detailed histological and immunological analyses to
fully characterize the disease phenotype in both sexes. This can include quantifying
immune cell infiltration, demyelination, and cytokine profiles in the CNS and periphery.

Data Presentation

Table 1: Comparison of EAE Clinical and Histological Parameters between Male and Female
C57BL/6 Mice
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Parameter Male Mice Female Mice Key Findings

) ) No significant
Cumulative Disease

Index (CDI) at Day 20

31+2 31+3 difference in overall

disease severity.[4]

Females show
CNS Cellular o
o ) significantly greater
Infiltration (% Lower Higher
lymphocyte
nucleated cells/area) )
chemotaxis.[4]

CNS Demyelination Axonal damage is
(% Lower Higher exacerbated in female
demyelination/area) EAE mice.[4]

No significant

Splenocyte Count 60 60 difference between
(millions) - EAE Group sexes in the EAE
group.[4]

Experimental Protocols
MOG 35-55 EAE Induction in C57BL/6 Mice

This protocol is a standard method for inducing EAE in C57BL/6 mice.

Materials:

MOG 35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)

Complete Freund's Adjuvant (CFA) containing 4 mg/ml heat-killed Mycobacterium
tuberculosis

Pertussis toxin (PTX)

Sterile phosphate-buffered saline (PBS)

8-12 week old male and female C57BL/6 mice

Procedure:
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e Antigen Emulsion Preparation:

o Prepare a 1 mg/ml solution of MOG 35-55 peptide in sterile PBS.

o Create an emulsion by mixing equal volumes of the MOG 35-55 solution and CFA. A
common method is to use two syringes connected by a Luer lock. The final concentration
of MOG 35-55 will be 0.5 mg/ml.

e Immunization (Day 0):

o Anesthetize the mice.

o Inject a total of 200 pl of the MOG 35-55/CFA emulsion subcutaneously, distributed over
two sites on the flanks (100 pl per site). This delivers 100 pug of MOG 35-55 per mouse.

o Administer 100-200 ng of PTX intraperitoneally (i.p.) in 100 pl of PBS.

e Pertussis Toxin Boost (Day 2):

o Administer a second dose of 100-200 ng of PTX i.p. in 100 pl of PBS.

e Clinical Scoring:

o Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-
immunization.

o Use a standardized scoring system (see Table 2).

Table 2: EAE Clinical Scoring Scale
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Score Clinical Signs

0 No clinical signs

1 Limp tail

2 Hind limb weakness

3 Partial hind limb paralysis

4 Complete hind limb paralysis

5 Moribund state or death
Visualizations

Day 0: Day 20:

Immunization Day 2: Dai[l)a)(/:IZn(i)cnavlvzrgc?rzin Peak Disease
(MOG 35-55/CFA) PTX Injection A Lound (Typical)

and Weight Monitoring

+ PTX Injection Immunological/Histological Analysis

Click to download full resolution via product page

Caption: Experimental workflow for MOG 35-55 EAE induction and monitoring.
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Caption: Simplified signaling pathways of gender-specific immune responses in EAE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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